Cas no 16534-85-3 (Benzaldehyde, 4-isothiocyanato-)

• Product Name: Benzaldehyde, 4-isothiocyanato-
• CAS No: 16534-85-3
• MF: C₈H₅NOS
• MW: 163.196400403976
• CID: 96335
• PubChem ID: 75045
• Update Time: 2025-04-18

Benzaldehyde, 4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-isothiocyanato-
• 4-isothiocyanatobenzaldehyde
• SCHEMBL6573410
• DTXSID60275737
• 16534-85-3

• Inchi： 1S/C8H5NOS/c10-5-7-1-3-8(4-2-7)9-6-11/h1-5H
• InChI Key： SKHHEIODGHNYBO-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 163.00925
• Monoisotopic Mass: 163.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 29.43